Cas no 161798-74-9 (3-{(3-methylphenyl)methylamino}propan-1-ol)

3-{(3-methylphenyl)methylamino}propan-1-ol structure
161798-74-9 structure
Product Name:3-{(3-methylphenyl)methylamino}propan-1-ol
CAS No:161798-74-9
MF:C11H17NO
MW:179.258783102036
CID:2122811
PubChem ID:15229835
Update Time:2023-11-24

3-{(3-methylphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-[[(3-methylphenyl)methyl]amino]-1-Propanol
    • 3-{[(3-methylphenyl)methyl]amino}propan-1-ol
    • 3-{(3-methylphenyl)methylamino}propan-1-ol
    • Inchi: 1S/C11H17NO/c1-10-4-2-5-11(8-10)9-12-6-3-7-13/h2,4-5,8,12-13H,3,6-7,9H2,1H3
    • InChI Key: KPDXNPAAZBPLOU-UHFFFAOYSA-N
    • SMILES: OCCCNCC1C=CC=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Topological Polar Surface Area: 32.299

3-{(3-methylphenyl)methylamino}propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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